5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-fluorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H21F2N5O2S/c26-17-5-3-16(4-6-17)21(31-13-11-30(12-14-31)19-9-7-18(27)8-10-19)22-24(33)32-25(35-22)28-23(29-32)20-2-1-15-34-20/h1-10,15,21,33H,11-14H2
• InChI Key: MEQNKPHAYWBJIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=C(C=C3)F)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H21F2N5O2S
• Molecular Weight: 493.5 g/mol
• CAS No.: 887222-24-4

Description

5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H21F2N5O2S and its molecular weight is 493.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The chemical compound is associated with a broad research interest in synthesizing compounds with potential biological activities. Research has focused on the synthesis of novel derivatives and their evaluation for various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. For instance, the synthesis of 1,2,4-triazole derivatives and their antimicrobial activities were explored, demonstrating that some compounds displayed activity against tested microorganisms (Serap Başoğlu et al., 2013). Another study involved the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their biological activities, including antimicrobial, antilipase, and antiurease activities (Serap Başoğlu et al., 2013).

Antimicrobial and Antifungal Activities

Several compounds related to the chemical structure have been synthesized and tested for their antimicrobial and antifungal activities. Compounds were evaluated against a variety of bacteria and fungi, with some showing significant activity. This suggests potential applications in developing new antimicrobial agents (Divyesh Patel et al., 2012).

Anticancer and Antiangiogenic Effects

The synthesis and evaluation of novel thioxothiazolidin-4-one derivatives against transplantable mouse tumors highlighted the potential anticancer and antiangiogenic effects of such compounds. These findings indicate that derivatives of the chemical structure might have applications in cancer therapy, especially in inhibiting tumor growth and angiogenesis (S. Chandrappa et al., 2010).